Cas no 105827-72-3 (1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-)
![1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- structure](https://www.kuujia.com/scimg/cas/105827-72-3x500.png)
105827-72-3 structure
Product name:1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
CAS No:105827-72-3
MF:C8H16N4
MW:168.239440917969
CID:1168394
1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
- 1,3-Propanediamine, N1-[(1-methyl-1H-pyrazol-4-yl)methyl]-
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- Inchi: 1S/C8H16N4/c1-12-7-8(6-11-12)5-10-4-2-3-9/h6-7,10H,2-5,9H2,1H3
- InChI Key: GPHIBHANNDAINQ-UHFFFAOYSA-N
- SMILES: C(NCC1=CN(C)N=C1)CCN
Computed Properties
- Exact Mass: 168.13768
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 305.8±22.0 °C(Predicted)
- PSA: 55.87
- pka: 10.14±0.10(Predicted)
1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- Related Literature
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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